Cas no 1008655-10-4 (2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid)
1008655-10-4 structure
Product Name:2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid
CAS No:1008655-10-4
MF:C21H24N2O4S
MW:400.491264343262
CID:5032120
Update Time:2023-08-25
2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-({[4-(tert-butyl)phenyl]sulfonyl}amino)-3-indol-3-ylpropanoic acid
- SBB002581
- STK664307
- 2-({[4-(tert-Butyl)phenyl]sulphonyl}amino)-3-(1H-indol-3-yl)propanoic acid
- 2-[(4-tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid
- ST072632
- N-[(4-tert-butylphenyl)sulfonyl]tryptophan
- 2-({[4-(tert-butyl)phenyl]sulfonyl}amino)-3-(1H-indol-3-yl)propanoic acid
- 2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid
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- Inchi: 1S/C21H24N2O4S/c1-21(2,3)15-8-10-16(11-9-15)28(26,27)23-19(20(24)25)12-14-13-22-18-7-5-4-6-17(14)18/h4-11,13,19,22-23H,12H2,1-3H3,(H,24,25)
- InChI Key: OFXQTTQOWIQPTN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C(C)(C)C)(NC(C(=O)O)CC1=CNC2C=CC=CC1=2)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 644
- XLogP3: 3.4
- Topological Polar Surface Area: 108
2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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